Cas no 2172449-74-8 (9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate
• CAS No: 2172449-74-8
• MF: C₂₇H₂₈N₂O₃
• MW: 428.522827148438
• CID: 6484588
• PubChem ID: 165823996
• Update Time: 2025-05-20

9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate
• 2172449-74-8
• EN300-1591873
• 9H-fluoren-9-ylmethyl N-{[5-(propylamino)-2,3-dihydro-1-benzofuran-2-yl]methyl}carbamate

• Inchi： 1S/C27H28N2O3/c1-2-13-28-19-11-12-26-18(14-19)15-20(32-26)16-29-27(30)31-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-12,14,20,25,28H,2,13,15-17H2,1H3,(H,29,30)
• InChI Key： VHEZPNXHTCSXOH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC

Computed Properties

• Exact Mass: 428.20999276g/mol
• Monoisotopic Mass: 428.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.6Ų

Additional information on 9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate

Introduction to 9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate (CAS No. 2172449-74-8)

9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate (CAS No. 2172449-74-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its fused aromatic and heterocyclic structures, which are often engineered to exhibit unique biological activities. The presence of a fluorene moiety at the 9-position of the molecule imparts exceptional stability and lipophilicity, making it an attractive scaffold for drug development. Furthermore, the carbamate functional group and the propylamino substituent on the benzofuran ring contribute to its complex molecular architecture, which is believed to play a crucial role in modulating its pharmacological properties.

The structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The fluorene core is known for its rigidity and planarity, which can enhance binding affinity to protein receptors. This feature is particularly valuable in the development of small-molecule inhibitors and activators. On the other hand, the 5-(propylamino)-2,3-dihydro-1-benzofuran moiety introduces a polar and basic region into the molecule, which can facilitate interactions with acidic or charged residues on biological targets. This dual nature—lipophilic core with a polar functional group—makes it an ideal candidate for exploring multitarget drug discovery strategies.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel bioactive compounds. The synthesis and characterization of 9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate have been facilitated by advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and automated purification techniques. These advancements have not only improved the efficiency of producing complex molecules but also enabled researchers to explore more intricate structural motifs.

The pharmacological potential of this compound has been extensively evaluated in various preclinical studies. Initial investigations have revealed that it exhibits promising activity against several therapeutic targets, including enzymes involved in cancer metabolism and inflammatory pathways. For instance, studies have shown that derivatives of this compound can inhibit the activity of proteases such as matrix metalloproteinase (MMP), which are overexpressed in tumor cells and contribute to tumor invasion and metastasis. Additionally, the fluorene moiety has been found to enhance cellular uptake, improving bioavailability and therapeutic efficacy.

One of the most intriguing aspects of this compound is its ability to modulate signal transduction pathways associated with disease progression. By interacting with key regulatory proteins such as kinases and transcription factors, it can disrupt aberrant signaling networks that drive pathological conditions. Recent research has highlighted its potential in regulating pathways like MAPK and NF-κB, which are implicated in both cancer and inflammatory diseases. The benzofuran ring further contributes to its pharmacological versatility by providing a scaffold for further derivatization, allowing chemists to fine-tune its biological properties.

The synthetic route to 9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the carbamate bond through nucleophilic substitution or condensation reactions, followed by functional group transformations such as alkylation or amidation. The use of protecting groups is essential to prevent unwanted side reactions and ensure high yield and purity. Advanced spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry are employed for structural elucidation, while X-ray crystallography provides detailed insights into its molecular geometry.

In terms of biological evaluation, this compound has been tested in various cell-based assays to assess its cytotoxicity, genotoxicity, and pharmacokinetic properties. Preliminary results indicate that it exhibits low toxicity at therapeutic doses while maintaining high efficacy against target proteins. This balance is critical for developing safe and effective drugs for clinical use. Additionally, studies have explored its potential as an adjuvant therapy alongside conventional treatments for cancer and inflammatory diseases. The ability of this compound to synergize with existing drugs could lead to improved patient outcomes by targeting multiple disease mechanisms simultaneously.

The future directions for research on this compound are multifaceted. One area of focus is expanding its chemical diversity through structural modifications aimed at enhancing potency and selectivity. For example, replacing the propylamino group with other amino acid derivatives or introducing additional aromatic rings could lead to novel analogs with improved pharmacological profiles. Another avenue involves exploring its potential in drug delivery systems, such as nanoparticles or prodrugs designed to enhance bioavailability or targeted release.

Furthermore, computational modeling techniques are being increasingly utilized to predict the binding modes of this compound with biological targets at an atomic level. These simulations help in rationalizing experimental observations and guide medicinal chemists in designing next-generation analogs with optimized properties. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process significantly.

The regulatory considerations for bringing such a compound into clinical development are also critical. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards required for human testing. Preclinical safety studies must be conducted thoroughly to identify any potential toxicities before proceeding to clinical trials involving human subjects.

In conclusion,9H-fluoren-9-ylmethyl N-{5-(propylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate represents a promising lead compound with significant therapeutic potential across multiple disease areas including oncology and inflammation-related disorders. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents.